Cas no 130232-51-8 (Ciprofibrate Methyl Ester)

• Product Name: Ciprofibrate Methyl Ester
• CAS No: 130232-51-8
• MF: C₁₄H₁₆Cl₂O₃
• MW: 303.181042671204
• CID: 4556855
• Update Time: 2025-07-14

Ciprofibrate Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Ciprofibrate Impurity D
• methyl 2-[4-(2,2-dichlorocyclopropyl)phenoxy]-2-methylpropanoate
• methyl 2-[p-(2,2-dichlorocyclopropyl)phenoxy]-2-methylpropionate
• 2-[4-(2,2-Dichlorocyclopropyl)phenoxy]-2-methylpropanoic acid methyl ester
• Ciprofibrate Methyl Ester

• Inchi： 1S/C14H16Cl2O3/c1-13(2,12(17)18-3)19-10-6-4-9(5-7-10)11-8-14(11,15)16/h4-7,11H,8H2,1-3H3
• InChI Key： QKMIJFOKKANKAZ-UHFFFAOYSA-N
• SMILES： ClC1(CC1C1C=CC(=CC=1)OC(C(=O)OC)(C)C)Cl

Computed Properties

• Exact Mass: 302.0476498 g/mol
• Monoisotopic Mass: 302.0476498 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5
• Molecular Weight: 303.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 388.5±42.0 °C at 760 mmHg
• Flash Point: 148.9±26.9 °C
• Solubility: Chloroform (Slightly), DMSO (Slightly). Methanol (Slightly)
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ciprofibrate Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Amber Vial, Refrigerator, Under inert atmosphere

Additional information on Ciprofibrate Methyl Ester

Introduction to Ciprofibrate Methyl Ester (CAS No. 130232-51-8)

Ciprofibrate Methyl Ester, a compound with the chemical identifier CAS No. 130232-51-8, is a derivative of ciprofibrate that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the fibrates class of drugs, which are primarily known for their lipid-lowering effects. The methyl ester form of ciprofibrate presents unique pharmacological properties that make it a subject of extensive research and development.

The chemical structure of Ciprofibrate Methyl Ester incorporates a carboxylate group and an ester functional group, which contribute to its distinct interaction with biological targets. The compound's molecular formula and structural configuration have been meticulously studied to understand its mechanism of action, particularly in modulating lipid metabolism. This introduction delves into the latest research findings, pharmacological significance, and potential applications of Ciprofibrate Methyl Ester.

In recent years, there has been a growing interest in exploring the therapeutic potential of fibrates beyond their traditional role in managing hyperlipidemia. Ciprofibrate Methyl Ester has emerged as a promising candidate due to its ability to influence key enzymes and receptors involved in lipid homeostasis. Studies have demonstrated that this compound can enhance the activity of peroxisome proliferator-activated receptors (PPARs), particularly PPAR-alpha, which plays a crucial role in fatty acid oxidation and glucose metabolism.

One of the most compelling aspects of Ciprofibrate Methyl Ester is its potential to address multiple aspects of metabolic syndrome. Research indicates that this compound not only reduces serum triglyceride levels but also improves high-density lipoprotein (HDL) cholesterol levels, often referred to as "good cholesterol." These effects are attributed to its ability to activate PPAR-alpha, thereby promoting the transcription of genes involved in lipid transport and catabolism.

Moreover, studies have explored the anti-inflammatory properties of Ciprofibrate Methyl Ester. Chronic inflammation is a hallmark of metabolic syndrome and is closely associated with cardiovascular diseases. The compound has been shown to modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines and enzymes. This dual action—lipid modulation and anti-inflammation—makes Ciprofibrate Methyl Ester a multifaceted therapeutic agent with potential benefits for patients with metabolic disorders.

The pharmacokinetic profile of Ciprofibrate Methyl Ester has also been a focus of research. Unlike its parent compound, ciprofibrate, the methyl ester form exhibits improved solubility and bioavailability. This enhancement allows for more efficient absorption and distribution throughout the body, potentially leading to better therapeutic outcomes. Additionally, preliminary studies suggest that Ciprofibrate Methyl Ester may have a lower risk of gastrointestinal side effects, which are commonly associated with fibrates.

In vitro studies have further highlighted the compound's potential in regulating glucose metabolism. By enhancing insulin sensitivity and improving glucose uptake in adipose tissues, Ciprofibrate Methyl Ester may offer benefits for patients with type 2 diabetes mellitus. This effect is particularly significant given the rising prevalence of diabetes worldwide and the need for innovative therapeutic strategies.

Recent advances in computational chemistry have enabled researchers to predict the binding affinity and interaction patterns of Ciprofibrate Methyl Ester with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to PPAR-alpha and other relevant receptors, reinforcing its mechanism of action. These computational approaches complement experimental studies by providing rapid and cost-effective screening tools for drug development.

The clinical potential of Ciprofibrate Methyl Ester is further supported by preclinical studies conducted in animal models. These studies have shown that the compound can effectively reduce hyperlipidemia, improve insulin sensitivity, and mitigate inflammatory responses without significant adverse effects. While human clinical trials are still needed to confirm these findings, the preliminary results are encouraging and warrant further investigation.

Future research directions may include exploring the synergistic effects of Ciprofibrate Methyl Ester when combined with other therapeutic agents commonly used in metabolic disorders. For instance, combining this compound with statins or omega-3 fatty acids could potentially enhance lipid management and reduce cardiovascular risk factors. Additionally, investigating the long-term safety profile will be crucial to ensure its clinical viability as a therapeutic option.

In conclusion, Ciprofibrate Methyl Ester (CAS No. 130232-51-8) represents a significant advancement in the field of metabolic disorder management. Its unique pharmacological properties, coupled with promising preclinical data, position it as a valuable candidate for further development. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, Ciprofibrate Methyl Ester is poised to play a crucial role in addressing the challenges posed by metabolic syndrome and related complications.